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Compound of Interest

Compound Name:
1-O-Hexadecyl-2-O-methyl-rac-

glycerol

Cat. No.: B054412 Get Quote

An In-depth Technical Guide to 1-O-Hexadecyl-2-O-methyl-rac-glycerol: Chemical Structure,

Synthesis, and Biological Activity

Introduction
1-O-Hexadecyl-2-O-methyl-rac-glycerol is a synthetic ether lipid that serves as a valuable

tool in biochemical and pharmacological research. As a diacylglycerol analog, its structure

features a stable ether linkage at the sn-1 position and a methyl ether at the sn-2 position of

the glycerol backbone. This configuration prevents metabolism by phospholipases that typically

cleave ester bonds, making it a stable molecular probe. Its primary recognized mechanism of

action is the inhibition of protein kinase C (PKC), a critical enzyme in cellular signal

transduction pathways.[1][2] This guide provides a comprehensive overview of its chemical

structure, a representative synthesis protocol, and its role in modulating cellular signaling

pathways.

Chemical Structure and Properties
1-O-Hexadecyl-2-O-methyl-rac-glycerol is characterized by a 16-carbon alkyl (hexadecyl)

chain attached via an ether bond to the first carbon of the glycerol backbone, and a methyl

group ether-linked to the second carbon. The "rac" designation indicates that it is a racemic

mixture of both R and S enantiomers at the C-2 position.

Table 1: Physicochemical Properties of 1-O-Hexadecyl-2-O-methyl-rac-glycerol
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Property Value References

Molecular Formula C₂₀H₄₂O₃ [1][3][4]

Molecular Weight 330.55 g/mol [3][4]

CAS Number 84337-41-7 (for racemate) [2][5]

Appearance Solution in ethanol or solid [1]

Typical Purity ≥95% [3]

Solubility
Ethanol: >25 mg/mL, DMSO:

>10 mg/mL, DMF: >8.3 mg/mL
[1]

Chemical Synthesis
The synthesis of 1-O-Hexadecyl-2-O-methyl-rac-glycerol can be achieved through a multi-

step process starting from a suitable glycerol precursor. A common strategy involves the

protection of the sn-1 and sn-3 hydroxyl groups, followed by sequential etherification at the

remaining positions and final deprotection. The following workflow and protocol represent a

general and logical pathway for its chemical synthesis.

Caption: A representative workflow for the chemical synthesis of 1-O-Hexadecyl-2-O-methyl-
rac-glycerol.

Representative Experimental Protocol
This protocol is a generalized representation and may require optimization for specific

laboratory conditions.

Step 1: Synthesis of 1-O-Hexadecyl-3-O-benzyl-rac-glycerol

To a stirred solution of rac-1-O-benzylglycerol in anhydrous tetrahydrofuran (THF) under an

inert atmosphere (e.g., argon), add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1

equivalents) portion-wise at 0 °C.

Allow the mixture to stir for 30 minutes at room temperature.

Add 1-hexadecyl bromide (1.0 equivalent) dropwise to the solution.
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Heat the reaction mixture to reflux and maintain for 12-18 hours, monitoring progress by Thin

Layer Chromatography (TLC).

After completion, cool the reaction to room temperature and cautiously quench with

saturated aqueous ammonium chloride solution.

Extract the product with diethyl ether or ethyl acetate. Combine the organic layers, wash with

brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield 1-O-Hexadecyl-3-

O-benzyl-rac-glycerol.

Step 2: Synthesis of 1-O-Hexadecyl-2-O-methyl-3-O-benzyl-rac-glycerol

Dissolve the product from Step 1 in anhydrous THF under an inert atmosphere.

Add sodium hydride (1.1 equivalents) portion-wise at 0 °C and stir the suspension for 30

minutes at room temperature.

Add iodomethane (1.2 equivalents) dropwise.[3]

Stir the reaction at room temperature for 4-6 hours until TLC analysis indicates the

consumption of the starting material.

Quench the reaction carefully with water and extract the product with an organic solvent.

Wash the combined organic phases, dry, and concentrate. The crude product can be purified

by column chromatography if necessary.

Step 3: Synthesis of 1-O-Hexadecyl-2-O-methyl-rac-glycerol (Deprotection)

Dissolve the methylated intermediate from Step 2 in ethanol.

Add a catalytic amount of palladium on carbon (10% Pd/C).

Subject the mixture to a hydrogen atmosphere (using a balloon or a hydrogenation

apparatus) and stir vigorously at room temperature for 12-24 hours.
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Monitor the reaction by TLC for the disappearance of the starting material.

Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

Concentrate the filtrate under reduced pressure to yield the final product, 1-O-Hexadecyl-2-
O-methyl-rac-glycerol. Further purification via chromatography may be performed if

needed.

Biological Activity and Signaling Pathways
The primary biological role of 1-O-Hexadecyl-2-O-methyl-rac-glycerol is as an inhibitor of

Protein Kinase C (PKC). In human neutrophils, this inhibition prevents the respiratory burst, a

critical process for pathogen destruction that involves the rapid release of reactive oxygen

species (ROS).[1] The compound acts as a stable analog of diacylglycerol (DAG), a natural

activator of PKC, but fails to induce the proper conformational changes for enzyme activation,

thereby acting as an antagonist.

Caption: Signaling pathway of PKC inhibition in neutrophils by 1-O-Hexadecyl-2-O-methyl-
rac-glycerol.

Beyond its direct effects on PKC, this compound is situated within the broader context of ether

lipid biology. Ether lipids are integral components of cellular membranes, particularly in lipid

rafts, and are involved in protecting cells from oxidative stress and modulating membrane

fluidity.[6] Furthermore, the metabolism of related anti-neoplastic ether lipids, such as

Edelfosine (1-O-octadecyl-2-O-methyl-rac-glycero-3-phosphocholine), can produce 1-O-alkyl-2-

O-methylglycerol as a metabolite, suggesting complex roles in cell fate and signaling.[3][7]

Table 2: Summary of Biological Activity
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Target/Process Effect Cell Type/System References

Protein Kinase C

(PKC)
Inhibition Human Neutrophils [1]

Respiratory Burst Prevention Human Neutrophils [1]

Cell Proliferation

May act as a

precursor for

antiproliferative

glycolipids

Epithelial Cancer Cell

Lines
[8]

Cellular Membranes

Integration into lipid

bilayer, potentially

perturbing local

environment

General [3]

Applications in Research
The stability and defined mechanism of action of 1-O-Hexadecyl-2-O-methyl-rac-glycerol
make it a standard tool for:

Studying PKC-dependent signaling: It allows researchers to dissect the role of PKC in

various cellular processes by providing a specific inhibitory probe.

Investigating Neutrophil Function: It is used to explore the mechanisms of the respiratory

burst and its importance in immune responses.[1]

Drug Development: It serves as a reference compound and a structural backbone for the

synthesis of more complex, biologically active ether lipids with potential therapeutic

applications, including anti-cancer agents.[8][9]

Conclusion
1-O-Hexadecyl-2-O-methyl-rac-glycerol is a synthetically accessible and biologically potent

ether lipid. Its well-characterized role as a Protein Kinase C inhibitor provides researchers with

a reliable tool to investigate a fundamental signaling pathway. As the interest in ether lipids as

therapeutic agents and modulators of membrane dynamics continues to grow, this compound
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remains a cornerstone for foundational research and a building block for the development of

novel molecular entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b054412?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

